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Compound of Interest

Compound Name: Bromide;hydrate

Cat. No.: B14660699 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on managing the hydration states of strontium

bromide (SrBr₂). Below you will find troubleshooting guides for common experimental issues,

frequently asked questions, detailed experimental protocols, and key data summaries.

Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and processing of

strontium bromide and its hydrates.
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Issue Potential Cause(s) Recommended Solution(s)

Problem: My anhydrous SrBr₂

sample is gaining weight,

clumping, or appears wet.

Hygroscopicity: Anhydrous

strontium bromide is highly

hygroscopic and readily

absorbs moisture from the

atmosphere to form hydrates.

[1] In high humidity, it can be

deliquescent, absorbing

enough water to dissolve itself.

[1][2]

1. Immediate Action: Transfer

the sample to a controlled, low-

humidity environment, such as

a desiccator over a strong

drying agent (e.g., P₂O₅) or a

glove box with a dry, inert

atmosphere (N₂ or Ar).[1]2.

Re-drying: Gently heat the

sample above 180°C to

remove the absorbed water

and regenerate the anhydrous

form.[3][4]3. Prevention:

Always store anhydrous and

monohydrate forms in tightly

sealed containers within a

desiccator.[1] For sensitive

experiments, handle the

material exclusively in a glove

box.[1]

Problem: I observe a fine,

white, insoluble precipitate

forming in my SrBr₂ solution or

on the solid when exposed to

air.

Reaction with Atmospheric

CO₂: In the presence of

moisture, strontium bromide

can react with carbon dioxide

(CO₂) from the air to form

strontium carbonate (SrCO₃),

which is insoluble in water.[1]

1. Inert Atmosphere: Conduct

experiments under an inert

atmosphere (e.g., nitrogen or

argon) to exclude CO₂.[1]2.

Fresh Solutions: Prepare SrBr₂

solutions immediately before

use and avoid prolonged

exposure to the atmosphere.3.

Filtration: If SrCO₃ has already

formed in a solution, it can be

removed by filtration, but be

aware that this will have

lowered the concentration of

strontium bromide.

Problem: My dehydration of

SrBr₂·6H₂O to the anhydrous

1. Insufficient Temperature:

The temperature may be too

1. Verify Temperature: Ensure

your oven or furnace is
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form is incomplete or

inconsistent.

low to remove all water of

crystallization. Complete

dehydration requires

temperatures of 180°C or

higher.[2][4]2. Insufficient Time:

The heating duration may not

be long enough for the sample

mass and configuration,

preventing the complete

escape of water molecules.

calibrated and maintains a

stable temperature of at least

180°C.[4]2. Heat to Constant

Weight: Continue heating the

sample, periodically cooling it

in a desiccator and weighing it

until the mass no longer

changes. This indicates all

water has been removed.3.

Sample Configuration: Spread

the sample in a thin layer to

maximize surface area and

facilitate water vapor release.

Problem: I am trying to prepare

the monohydrate (SrBr₂·H₂O),

but my final product is a

mixture of hydrates or is

anhydrous.

Imprecise Temperature

Control: The temperature

window for forming the

monohydrate is narrow. The

transition from hexahydrate to

lower hydrates begins around

89°C, but the transition to the

anhydrous form occurs at

180°C.[4][5] The hexahydrate

also melts near 89°C.[3][6]

1. Precise Heating: Use a

circulating air oven with

accurate temperature control

set to a temperature below the

full dehydration point but

sufficient to drive off most

water, such as 70-89°C.[4][5]

[6]2. Monitor Mass Loss: The

most reliable method is to

perform the dehydration while

monitoring the sample's

weight. Calculate the

theoretical mass loss for the

conversion of SrBr₂·6H₂O to

SrBr₂·H₂O and stop the

heating process once this

target weight is achieved.[5][6]

Frequently Asked Questions (FAQs)
Q1: What are the primary hydration states of strontium bromide? A1: Strontium bromide

commonly exists in three forms: strontium bromide hexahydrate (SrBr₂·6H₂O), strontium
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bromide monohydrate (SrBr₂·H₂O), and the anhydrous form (SrBr₂).[2][5] A dihydrate

(SrBr₂·2H₂O) has also been reported as an intermediate.[5]

Q2: What are the critical temperatures for the dehydration of strontium bromide? A2: Strontium

bromide hexahydrate (SrBr₂·6H₂O) begins to lose water around 89°C, transitioning to lower

hydrates.[4][5] To obtain the pure anhydrous (SrBr₂) form, a temperature of at least 180°C is

required to remove all crystal water.[3][4]

Q3: How can I verify the hydration state of my strontium bromide sample? A3: The most

common methods are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC).[5] TGA can quantify the water content by measuring mass loss upon heating, while

DSC detects the thermal events associated with dehydration.[5] In-situ X-ray Diffraction (XRD)

can also be used to identify the specific crystalline structure of each hydrate phase.[5]

Q4: Is anhydrous strontium bromide stable in air? A4: No, anhydrous strontium bromide is not

stable in ambient air. It is very hygroscopic and deliquescent, meaning it will readily absorb

moisture from the air to form hydrates and may even dissolve in the absorbed water.[1][2]

Q5: Can I regenerate a specific hydrate from the anhydrous form? A5: Yes, the hydration

process is reversible.[5] By controlling the temperature and water vapor partial pressure

(humidity), you can rehydrate anhydrous SrBr₂. For example, the monohydrate can be formed

by exposing the anhydrous salt to a controlled amount of water vapor.[6]

Data Summary
The quantitative data for the different hydration states of strontium bromide are summarized

below.

Table 1: Physical Properties of Strontium Bromide Hydrates
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Property SrBr₂ (Anhydrous)
SrBr₂·H₂O
(Monohydrate)

SrBr₂·6H₂O
(Hexahydrate)

Molar Mass 247.43 g/mol [2] 265.44 g/mol [7] 355.52 g/mol

Appearance
White crystalline

powder[2][8]
-

Colorless or white

crystals[3]

Melting Point 643°C[2][3] Decomposes

~89°C (melts in own

water of

crystallization)[3][6]

Density 4.216 g/cm³[3] - 2.386 g/cm³[3]

Hygroscopicity
Very hygroscopic,

deliquescent[2][3]
Hygroscopic[1] Hygroscopic[3]

Table 2: Key Dehydration Transition Temperatures

Transition Temperature (°C) Resulting Product Notes

SrBr₂·6H₂O → Lower

Hydrates
~70 - 89°C[4][5]

SrBr₂·2H₂O or

SrBr₂·H₂O

The exact product can

depend on heating

rate and atmosphere.

Lower Hydrates →

Anhydrous
≥ 180°C[2][4] SrBr₂

Temperature required

for complete removal

of crystal water.

Experimental Protocols
Protocol 1: Preparation of Anhydrous Strontium Bromide (SrBr₂) from Hexahydrate

Objective: To completely remove all water of crystallization from strontium bromide

hexahydrate.

Methodology:
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Place a known quantity of SrBr₂·6H₂O in a suitable ceramic or glass dish, spreading it into

a thin layer to maximize surface area.

Place the dish in a programmable laboratory oven or furnace.

Heat the sample to a temperature of at least 180°C, with 200°C being a safe target to

ensure complete conversion.[3][4]

Maintain this temperature for several hours. For larger quantities, heating to a constant

weight is recommended.

Once dehydration is complete, turn off the oven and allow the sample to cool to room

temperature in a desiccator to prevent rehydration from atmospheric moisture.

Store the resulting anhydrous SrBr₂ powder in a tightly sealed container inside a

desiccator.[1]

Protocol 2: Preparation of Strontium Bromide Monohydrate (SrBr₂·H₂O) from Hexahydrate

Objective: To partially dehydrate strontium bromide hexahydrate to yield the stable

monohydrate.

Methodology:

Accurately weigh a sample of high-purity SrBr₂·6H₂O into a pre-weighed dish.

Calculate the theoretical final mass for SrBr₂·H₂O. The mass loss should be equivalent to

5 moles of water per mole of starting hexahydrate.

Place the sample in a circulating air oven with precise temperature control.[6]

Set the temperature to 70°C.[5][6]

Heat the sample for several hours, removing it periodically to weigh it (after cooling briefly

in a desiccator).[6]

Stop the heating process once the sample weight stabilizes at the calculated mass for the

monohydrate.
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Immediately transfer the final SrBr₂·H₂O product to a sealed container and store it in a

desiccator to prevent further hydration or degradation.[1]

Visual Guides
The following diagrams illustrate key workflows and decision-making processes for controlling

strontium bromide hydration states.

Workflow for Dehydrating Strontium Bromide

Start:
SrBr₂·6H₂O

Heat at 70-89°C
in circulating air oven

Heat at ≥180°C
in oven or furnaceDirect to Anhydrous

Monitor Mass Loss
(Target: loss of 5 H₂O)

  Continue Heating 

Product:
SrBr₂·H₂O

  Target Reached

Store in Desiccator

Product:
Anhydrous SrBr₂

Click to download full resolution via product page

Caption: Experimental workflow for strontium bromide dehydration.
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Troubleshooting Hydration State Issues

Observed Issue with
SrBr₂ Sample

What is the issue?

Sample is clumpy,
wet, or gaining weight

 Physical Change 

Insoluble white
precipitate formed

 Chemical Change 

Dehydration is
incomplete

 Process Failure 

Cause:
Absorption of atmospheric moisture

(Hygroscopicity)

Solution:
1. Handle in dry/inert atmosphere.

2. Re-dry sample (≥180°C for anhydrous).
3. Store in desiccator.

Cause:
Reaction with atmospheric CO₂

(Forms SrCO₃)

Solution:
1. Work under an inert gas (N₂, Ar).
2. Use freshly prepared solutions.

Cause:
Insufficient temperature or time

Solution:
1. Ensure temp is ≥180°C for anhydrous.

2. Heat to constant weight.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common SrBr₂ issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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